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Compound of Interest

Compound Name:
1-(3-Bromopropoxy)-4-

chlorobenzene

Cat. No.: B1267353 Get Quote

IUPAC Name: 1-(3-Bromopropoxy)-4-chlorobenzene

This technical guide provides a comprehensive overview of 1-(3-bromopropoxy)-4-
chlorobenzene, including its chemical properties, synthesis, spectral data, and its application

as a key intermediate in the development of pharmacologically active compounds. This

document is intended for researchers, scientists, and professionals in the field of drug

discovery and medicinal chemistry.

Chemical and Physical Properties
1-(3-Bromopropoxy)-4-chlorobenzene is a halogenated aromatic ether. The presence of both

a chloro and a bromo substituent, along with an ether linkage, makes it a versatile bifunctional

reagent in organic synthesis. The terminal alkyl bromide is susceptible to nucleophilic

substitution, while the aromatic chlorine can participate in various cross-coupling reactions.

Table 1: Physicochemical Properties of 1-(3-Bromopropoxy)-4-chlorobenzene
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Property Value

CAS Number 27983-04-6

Molecular Formula C₉H₁₀BrClO

Molecular Weight 249.53 g/mol

Appearance Pale-yellow to Yellow-brown Liquid

Storage Temperature 2-8 °C

Synthesis of 1-(3-Bromopropoxy)-4-chlorobenzene
The most common and efficient method for the synthesis of 1-(3-bromopropoxy)-4-
chlorobenzene is the Williamson ether synthesis. This method involves the reaction of 4-

chlorophenol with 1,3-dibromopropane in the presence of a base.

Experimental Protocol: Williamson Ether Synthesis
Materials:

4-chlorophenol

1,3-dibromopropane

Anhydrous potassium carbonate (K₂CO₃)

Potassium iodide (KI) (catalytic amount)

Acetone (anhydrous)

Toluene

Silica gel for column chromatography

Procedure:

To a suspension of anhydrous potassium carbonate and a catalytic amount of potassium

iodide in acetone, add 1,3-dibromopropane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1267353?utm_src=pdf-body
https://www.benchchem.com/product/b1267353?utm_src=pdf-body
https://www.benchchem.com/product/b1267353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the mixture to reflux.

A solution of 4-chlorophenol in acetone is then added dropwise over a period of time.

Continue refluxing the reaction mixture for several hours until the reaction is complete

(monitoring by TLC).

After completion, the reaction mixture is filtered while hot to remove the inorganic salts.

The filtrate is then concentrated under reduced pressure to remove the acetone.

The resulting residue is purified by column chromatography on silica gel using a suitable

eluent system (e.g., toluene or a hexane/ethyl acetate gradient) to yield 1-(3-
bromopropoxy)-4-chlorobenzene as a pale yellow oil.
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Reactants Reagents & Solvent

4-Chlorophenol

Reaction

1,3-Dibromopropane K₂CO₃ (Base) KI (Catalyst) Acetone (Solvent)

Workup

Reflux

Purification

Filtration & Evaporation

1-(3-Bromopropoxy)-4-chlorobenzene

Column Chromatography
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1-(3-Bromopropoxy)-4-chlorobenzene

Nucleophilic Substitution
with Piperazine derivative

1-(3-(Piperazin-1-yl)propoxy)-4-chlorobenzene
derivative

Buchwald-Hartwig Amination
with Naphthylamine derivative

Naftopidil Analogue
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1-(3-Bromopropoxy)-4-chlorobenzene

Grignard Formation
& Quenching

Functionalized Intermediate

Conversion to Phenol

Substituted Phenol

Reaction with
Epichlorohydrin

Glycidyl Ether Intermediate
(for Befunolol Analogues)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

